6-(4-Fluorophenoxy)hexan-2-one

• IUPAC Name: 6-(4-fluorophenoxy)hexan-2-one
• InChI: InChI=1S/C12H15FO2/c1-10(14)4-2-3-9-15-12-7-5-11(13)6-8-12/h5-8H,2-4,9H2,1H3
• InChI Key: SQDVLRUUVQBYQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCCCOC1=CC=C(C=C1)F
• Molecular Formula: C12H15FO2
• Molecular Weight: 210.24 g/mol

Description

6-(4-Fluorophenoxy)hexan-2-one is a fluorinated aromatic ketone characterized by a hexan-2-one backbone substituted with a 4-fluorophenoxy group at the 6-position. This compound belongs to the broader class of halogenated phenoxy ketones, which are of interest in organic synthesis, pharmaceutical intermediates, and materials science due to their electronic and steric properties imparted by the fluorine atom . While its commercial availability is currently listed as "discontinued" by suppliers like CymitQuimica, its structural features—such as the electron-withdrawing fluorine substituent and ketone functionality—make it a valuable subject for comparative studies with analogous compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 6-(4-Fluorophenoxy)hexan-2-one with structurally and functionally related compounds, emphasizing molecular properties, substituent effects, and applications.

Table 1: Comparative Analysis of 6-(4-Fluorophenoxy)hexan-2-one and Analogues

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Group	Applications/Significance
6-(4-Fluorophenoxy)hexan-2-one	Not provided	C₁₂H₁₃FO₂	208.23	4-Fluorophenoxy, hexan-2-one	Ketone	Potential intermediates (Discontinued)
6-(4-Fluorophenoxy)hexanenitrile	1443306-07-7	C₁₂H₁₂FNO	205.23	4-Fluorophenoxy, hexanenitrile	Nitrile	Chemical synthesis intermediate
1-[2-Hydroxy-4-(pentyloxy)phenyl]ethanone	101002-29-3	C₁₄H₂₀O₃	236.31	Pentyloxy, hydroxy	Ketone	Fragrances, dyes
Hexanoic acid, 6-[[1-(4-fluorophenyl)-2-(3-thienyl)-1H-benzimidazol-6-yl]oxy]-	582310-34-7	C₂₃H₂₁FN₂O₃S	424.50	Benzimidazole, fluorophenyl, thienyl	Carboxylic acid	Anticancer research

Key Comparative Insights

Functional Group Variations Ketone vs. Nitrile: Replacing the ketone group in 6-(4-Fluorophenoxy)hexan-2-one with a nitrile (as in 6-(4-Fluorophenoxy)hexanenitrile) reduces molecular weight slightly (208.23 vs. 205.23 g/mol) and alters polarity. Nitriles exhibit higher chemical stability under acidic conditions, making them preferable for certain synthetic pathways .

Substituent Effects Fluorophenoxy vs. Alkoxy/Hydroxy Groups: The 4-fluorophenoxy group in 6-(4-Fluorophenoxy)hexan-2-one enhances electronegativity and lipophilicity compared to non-halogenated analogues like 1-[2-hydroxy-4-(pentyloxy)phenyl]ethanone. This fluorine substituent improves metabolic stability in vivo, a critical factor in pharmaceutical intermediates . Benzimidazole and Thienyl Moieties: The benzimidazole-thienyl hybrid in CAS 582310-34-7 introduces π-π stacking interactions and hydrogen-bonding capabilities, which are advantageous for targeting tumor cells .

Applications and Commercial Status While 6-(4-Fluorophenoxy)hexan-2-one is discontinued, its nitrile analogue (1443306-07-7) remains available, suggesting higher demand for nitrile intermediates in agrochemical or pharmaceutical synthesis . Hydroxyacetophenones like 1-[2-hydroxy-4-(pentyloxy)phenyl]ethanone are widely used in fragrances and dyes due to their stable aromatic ketone structure and tunable alkoxy substituents .

Synthetic Complexity The synthesis of 6-(4-Fluorophenoxy)hexan-2-one likely involves nucleophilic aromatic substitution or Friedel-Crafts acylation, whereas the benzimidazole derivative (CAS 582310-34-7) requires multi-step routes involving heterocycle formation and protective group strategies, increasing production costs .